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Compound of Interest

Compound Name: (1-Ethylpiperidin-4-yl)acetic acid

Cat. No.: B1342588

Technical Guide: (1-Ethylpiperidin-4-yl)acetic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1-Ethylpiperidin-4-yl)acetic acid,
a piperidine derivative with potential therapeutic applications. This document consolidates
available information on its chemical identity, synthesis, and biological activity, with a focus on
its role as an inhibitor of the NLRP3 inflammasome and its relevance in AKT signaling
pathways.

Chemical Identity and Properties

(1-Ethylpiperidin-4-yl)acetic acid is a synthetic organic compound. Its core structure consists
of a piperidine ring N-substituted with an ethyl group and a carboxymethyl group at the 4-
position.
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Property Value Source
CAS Number 915922-85-9 N/A
Molecular Formula CoH17NO:2 N/A
Molecular Weight 171.24 g/mol N/A

(1-ethyl-4-piperidinyl)acetic
Synonyms acid, 1-Ethyl-4-piperidineacetic =~ N/A
acid

Synthesis

A detailed, step-by-step synthesis protocol for (1-Ethylpiperidin-4-yl)acetic acid is not readily
available in the public domain. However, based on general principles of organic synthesis and
literature on related piperidine derivatives, a plausible synthetic route can be outlined. The
synthesis would likely involve the alkylation of a piperidine-4-acetic acid ester derivative with an
ethylating agent, followed by hydrolysis of the ester to yield the final carboxylic acid.

A general workflow for the synthesis of piperidine derivatives is presented below:
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Figure 1. A generalized synthetic workflow for (1-Ethylpiperidin-4-yl)acetic acid.

Note: This is a proposed pathway and would require optimization of reaction conditions,
reagents, and purification methods.

Biological Activity and Signaling Pathways

(1-Ethylpiperidin-4-yl)acetic acid has been identified as a modulator of key signaling
pathways implicated in inflammation and cancer.
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NLRP3 Inflammasome Inhibition

The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate
immune response by activating inflammatory caspases and inducing the maturation of pro-
inflammatory cytokines like IL-1(3 and IL-18.[1][2][3] Dysregulation of the NLRP3 inflammasome
Is associated with a variety of inflammatory diseases.

(1-Ethylpiperidin-4-yl)acetic acid has been investigated for its potential to inhibit the NLRP3
inflammasome. While specific IC50 values are not widely reported, studies have shown its
ability to reduce pyroptosis and IL-1[3 release in cellular assays.

NLRP3 Inflammasome Activation Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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